Cas no 2639461-78-0 (Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate)

• Product Name: Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate
• CAS No: 2639461-78-0
• MF: C₁₃H₂₂N₂O₂S
• MW: 270.390982151031
• CID: 5643958
• PubChem ID: 165903420
• Update Time: 2025-06-12

Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate Chemical and Physical Properties

Names and Identifiers

• 2639461-78-0
• tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate
• EN300-27783804
• Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate

• Inchi： 1S/C13H22N2O2S/c1-13(2,3)17-11(16)8-6-4-5-7-10-9-18-12(14)15-10/h9H,4-8H2,1-3H3,(H2,14,15)
• InChI Key： KJJOIZZCDXZSBP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CCCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.14019912g/mol
• Monoisotopic Mass: 270.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate

Introduction to Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate (CAS No. 2639461-78-0)

Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate, with the chemical formula C₁₁H₂₁NO₄S, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound is characterized by the presence of a tert-butyl group, a hexanoate moiety, and a 2-amino-1,3-thiazole ring system. The CAS number 2639461-78-0 provides a unique identifier for this substance, facilitating its recognition and study in various scientific contexts.

The tert-butyl group attached to the hexanoate chain contributes to the compound's lipophilicity, making it potentially suitable for membrane interactions and enhancing its solubility in organic solvents. This feature is particularly relevant in drug design, where membrane permeability and solubility are critical factors for bioavailability. The hexanoate moiety, on the other hand, introduces a carboxylic acid derivative that can participate in various biochemical reactions, including esterification and hydrolysis.

The core of this compound is the 2-amino-1,3-thiazole ring system, which is a well-known pharmacophore in medicinal chemistry. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of an amino group at the 2-position of the thiazole ring enhances its reactivity, allowing for further functionalization and modification. This versatility makes Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate a valuable scaffold for developing new therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of multi-target interactions in achieving effective therapy. The structure of Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate suggests potential interactions with multiple biological targets. For instance, the thiazole ring can engage with enzymes and receptors involved in metabolic pathways, while the amino group can form hydrogen bonds with nucleophilic sites on proteins. These interactions are crucial for modulating biological processes and have implications in treating various diseases.

In vitro studies have demonstrated that derivatives of thiazole have significant potential in inhibiting key enzymes associated with inflammation and oxidative stress. The Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate molecule can be a precursor for synthesizing novel compounds that target these pathways. For example, modifications to the tert-butyl group or the hexanoate moiety could enhance binding affinity or selectivity towards specific enzymes such as COX-2 or LOX enzymes.

The pharmaceutical industry has increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). The 2-amino-1,3-thiazol-4-yl moiety in Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate provides a platform for designing molecules that can disrupt or enhance PPIs relevant to diseases like cancer and neurodegeneration. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify optimal modifications to enhance potency and selectivity.

One of the most promising applications of Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate is in the development of anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of thiazole derivatives to inhibit key inflammatory mediators makes them attractive candidates for therapeutic intervention. Preclinical studies have shown that compounds structurally similar to Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate can reduce inflammation by modulating cytokine production and enzymatic activity.

Another area of interest is the use of Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate in antiviral research. Viruses often rely on host cellular machinery for replication, making them susceptible to inhibitors that target viral enzymes or host factors involved in viral replication. The Tert-butyl group and hexanoate moiety could potentially interfere with viral protease activity or inhibit viral entry into host cells. Additionally, the 2-amino-1,3-thiazol-4-yl ring system could serve as a scaffold for designing molecules that disrupt viral polymerase activity.

The synthesis of Tert-butyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazole ring through cyclocondensation reactions followed by functionalization at the 2-position with an amino group. Subsequent reactions introduce the hexanoate moiety through esterification or amidation techniques. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions can improve efficiency and selectivity during these processes.

Quality control and analytical characterization are essential aspects of producing Tert-butyl 6-(2-amino-1,3-thiazol-4-yihexanoate) on an industrial scale. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are used to confirm structural integrity and assess purity. Additionally, stability studies under various storage conditions ensure that the compound maintains its chemical properties over time.

The future prospects of Tert-butyl 6-(2-amino--thia--zol--4-yihexa-no--te) are exciting due to its potential applications in drug development. Ongoing research aims to explore novel derivatives with enhanced pharmacological properties through structure-based drug design approaches. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications.

In conclusion,Tert-butyl 6-(2--am--i--no--13--thia--zol--44-yi)--he-xa-no--ate (CAS No.--2639461--78--0) represents a promising compound with diverse biological activities. Its unique structural features make it suitable for targeting multiple disease pathways simultaneously,enhancing its therapeutic potential as an anti-inflammatory,antiviral,or anticancer agent,among others.* Further research is needed to fully elucidate its mechanism(s) of action,*but preliminary findings suggest it could be a valuable addition*to the pharmaceutical arsenal.